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Introduction
ETP-45658 is a potent, cell-permeable inhibitor of multiple kinases within the phosphoinositide

3-kinase (PI3K) signaling pathway. It demonstrates significant inhibitory activity against Class I

PI3K isoforms, DNA-dependent protein kinase (DNA-PK), and the mammalian target of

rapamycin (mTOR).[1] This compound has been utilized in cancer research to probe the

PI3K/AKT/mTOR signaling cascade, a critical pathway often dysregulated in tumorigenesis.[2]

[3] ETP-45658 has been shown to induce apoptosis and cell cycle arrest in cancer cell lines,

making it a valuable tool for studying the therapeutic potential of targeting this pathway.[2][3]

These application notes provide detailed protocols for utilizing ETP-45658 in biochemical

kinase assays to determine its inhibitory potency and selectivity.

Quantitative Data Summary
The inhibitory activity of ETP-45658 against key kinases is summarized in the table below. This

data has been compiled from various in vitro kinase assays.
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Target Kinase IC50 (nM)

PI3Kα 22.0

PI3Kβ 129.0

PI3Kδ 39.8

PI3Kγ 717.3

DNA-PK 70.6

mTOR 152.0

Data sourced from MedchemExpress and Tocris Bioscience.[1]

Signaling Pathway
The PI3K/AKT/mTOR pathway is a crucial intracellular signaling cascade that regulates cell

growth, proliferation, survival, and metabolism. ETP-45658 targets multiple key nodes within

this pathway.
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Caption: PI3K/AKT/mTOR and DNA-PK signaling pathways with points of inhibition by ETP-
45658.
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Experimental Protocols
The following are detailed protocols for assessing the inhibitory activity of ETP-45658 against

its primary kinase targets using commercially available assay technologies. These protocols

are intended as a starting point and may require optimization based on specific laboratory

conditions and reagent lots.

Experimental Workflow
The general workflow for conducting a kinase inhibition assay with ETP-45658 is outlined

below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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